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Compound of Interest

Compound Name: Butylcyclohexane

Cat. No.: B157738 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. Butylcyclohexane, a flammable liquid, requires careful management to mitigate

risks and protect the environment. This guide provides essential, step-by-step procedures for

the safe disposal of butylcyclohexane, ensuring the safety of laboratory personnel and

adherence to environmental regulations.

Quantitative Data on Flammable Liquid Waste
While specific disposal concentration limits for butylcyclohexane are not broadly mandated

and often depend on local regulations and the capabilities of the disposal facility, the

classification of flammable liquid waste is typically determined by its flashpoint. Below is a table

summarizing the key characteristics that define flammable liquid hazardous waste.
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Parameter
Regulatory
Threshold/Guideline

Relevance to
Butylcyclohexane
Disposal

Flash Point
< 60°C (140°F) classifies the

liquid as a hazardous waste.[1]

Butylcyclohexane has a flash

point of approximately 41°C

(105.8°F), categorizing it as a

flammable hazardous waste

that must be managed

accordingly.

Container Size Limits

(Laboratory)

Varies by jurisdiction and lab

safety plan. For highly

flammable liquids (Class IA),

glass containers may be

limited to 1 pint (~500 mL),

while approved safety cans

can be larger.[2]

Small quantities of waste

should be accumulated in

appropriately sized and

approved containers to

minimize risk.

Satellite Accumulation Area

(SAA) Limits

A maximum of 55 gallons of

hazardous waste may be

stored in an SAA. For acutely

toxic wastes, the limit is one

quart.[3]

This regulation dictates the

maximum amount of

butylcyclohexane waste that

can be stored at or near the

point of generation before it

must be moved to a central

storage area.

Procedural Guidance for Butylcyclohexane Disposal
The following step-by-step procedures outline the safe handling and disposal of

butylcyclohexane waste within a laboratory setting.

Waste Identification and Segregation
Characterize the Waste: Determine if the butylcyclohexane waste is pure, mixed with other

solvents, or contaminated with other chemicals.
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Segregate Waste Streams: Do not mix butylcyclohexane waste with non-hazardous waste

or other incompatible hazardous waste streams. For instance, it should be kept separate

from oxidizers and corrosive materials.[4][5]

Waste Collection and Container Management
Select Appropriate Containers: Use containers that are compatible with butylcyclohexane.

Glass bottles or metal safety cans are common choices for flammable liquid waste.[1][6]

Label Containers Clearly: Immediately label the waste container with the words "Hazardous

Waste," the full chemical name ("Butylcyclohexane"), and a clear description of any other

components in the mixture.[1]

Keep Containers Closed: Waste containers must be kept securely closed at all times, except

when adding waste.[1][6] This prevents the release of flammable vapors.

Storage in Satellite Accumulation Areas (SAAs)
Designate an SAA: Establish a designated SAA at or near the point of waste generation.[3]

Safe Storage Practices: Store the waste container in a well-ventilated area, away from

sources of ignition such as heat, sparks, or open flames.[7] If possible, use a designated

flammable storage cabinet.

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to catch any potential leaks or spills.

Arranging for Disposal
Contact Environmental Health and Safety (EHS): When the waste container is nearly full

(e.g., 75% capacity to allow for expansion[5]) or has been in the SAA for the maximum

allowed time (often up to 12 months, but check institutional policies[3]), contact your

institution's EHS department to schedule a pickup.

Licensed Waste Contractor: The EHS department will typically arrange for the transfer of the

waste to a licensed hazardous waste contractor.[8]
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Disposal Methods: The most common method for disposing of flammable solvent waste is

through incineration at a licensed facility.[8] In some cases, it may be used as a fuel source

in industrial processes like cement kilns.[8]

Decontamination of Empty Containers
Triple Rinsing: Empty butylcyclohexane containers must be properly decontaminated

before being discarded as regular trash. A common procedure is to triple rinse the container.

[3]

Procedure for Water-Insoluble Solvents:

Rinse the container twice with a water-soluble solvent such as acetone.[9]

Collect the rinse solvent as hazardous waste.[9]

Fill the container with water and then empty it to displace any remaining vapors.[9]

Allow the container to air dry completely.

Deface the original label and mark the container as "EMPTY" before disposal.[9]

Butylcyclohexane Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

butylcyclohexane.
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Caption: Decision workflow for the safe disposal of butylcyclohexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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